2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(3-phenylpropyl)acetamide
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Description
2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C15H17N3O3 and its molecular weight is 287.319. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis for Imaging
A study highlighted the synthesis of a novel series of compounds for imaging the translocator protein (18 kDa) using positron emission tomography (PET). This involved designing compounds with a fluorine atom to allow labeling with fluorine-18, indicating the use of such acetamides in developing selective radioligands for in vivo imaging (Dollé et al., 2008).
Anticancer Activity
Research on derivatives attached to the C2 of the pyrimidine ring in acetamide compounds has shown promising anticancer activity against various cancer cell lines. This suggests the compound's potential application in designing new anticancer agents (Al-Sanea et al., 2020).
Antimicrobial Agents
Another study synthesized derivatives as antimicrobial agents, demonstrating good antibacterial and antifungal activities. This use case exemplifies the compound's role in developing new antimicrobial therapies (Hossan et al., 2012).
A3 Adenosine Receptor Antagonists
The chiral separation and chiroptical spectroscopy of enantiomeric compounds, including acetamides, as potential A3 adenosine receptor antagonists, highlight the application in pharmacological studies and drug development (Rossi et al., 2016).
Antioxidant Activity
Compounds synthesized from acetamides have been tested for their antioxidant activity, indicating the potential for development as therapeutic agents with antioxidant properties (Dhakhda et al., 2021).
Properties
IUPAC Name |
2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-phenylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c19-13(9-12-10-14(20)18-15(21)17-12)16-8-4-7-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2,(H,16,19)(H2,17,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKZOZGELCFREM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)CC2=CC(=O)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.